Cas no 133710-77-7 (2-(pyrrolidin-2-yl)ethan-1-amine)

• Product Name: 2-(pyrrolidin-2-yl)ethan-1-amine
• CAS No: 133710-77-7
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD14643127
• CID: 1233466
• PubChem ID: 14030009
• Update Time: 2025-11-01

2-(pyrrolidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineethanamine
• 2-pyrrolidin-2-ylethanamine
• 2-(pyrrolidin-2-yl)ethan-1-amine
• 2-(pyrrolidin-2-yl)ethanamine
• DB-182458
• EN300-90661
• (R)-2-Pyrrolidineethanamine
• 133710-77-7
• DTXSID70554686
• MCULVESJRLLZOP-UHFFFAOYSA-N
• (R)-2-(pyrrolidin-2-yl)ethanamine
• SCHEMBL239626
• AKOS010623210

• MDL： MFCD14643127
• Inchi： 1S/C6H14N2/c7-4-3-6-2-1-5-8-6/h6,8H,1-5,7H2
• InChI Key： MCULVESJRLLZOP-UHFFFAOYSA-N
• SMILES： N1CCCC1CCN

Computed Properties

• Exact Mass: 114.11582
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(pyrrolidin-2-yl)ethan-1-amine

2-(Pyrrolidin-2-yl)ethan-1-amine: A Comprehensive Overview of CAS No. 133710-77-7

2-(Pyrrolidin-2-yl)ethan-1-amine, also known by its CAS number 133710-77-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring and an ethylamine group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-(pyrrolidin-2-yl)ethan-1-amine is defined by its molecular formula C₆H₁₃N₂. The presence of the pyrrolidine ring, a five-membered heterocyclic amine, imparts significant chemical stability and reactivity to the molecule. This structural feature has been exploited in various synthetic routes to create derivatives with enhanced biological activities and improved pharmacological profiles.

In recent years, 2-(pyrrolidin-2-yl)ethan-1-amine has been extensively studied for its potential applications in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making 2-(pyrrolidin-2-yl)ethan-1-amine a promising candidate for the development of drugs targeting conditions such as depression, anxiety, and Parkinson's disease.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacological properties of 2-(pyrrolidin-2-yl)ethan-1-amine and its derivatives. The researchers found that certain derivatives exhibited potent serotonin reuptake inhibition (SRI) activity, comparable to that of established antidepressants like fluoxetine. This finding suggests that 2-(pyrrolidin-2-yl)ethan-1-amine-based compounds could offer new therapeutic options for patients with treatment-resistant depression.

Beyond its potential as a therapeutic agent, 2-(pyrrolidin-2-yl)ethan-1-amine has also been explored for its use in chemical synthesis. Its amine functionality makes it an excellent starting material for the preparation of more complex molecules. For instance, it can be used as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability.

In the context of drug discovery, the ability to modify the structure of 2-(pyrrolidin-2-yl)ethan-1-amine through various synthetic transformations is a significant advantage. Researchers can introduce functional groups or alter existing ones to fine-tune the compound's properties, such as solubility, permeability, and metabolic stability. This flexibility allows for the creation of a diverse library of compounds that can be screened for specific biological activities.

The safety profile of 2-(pyrrolidin-2-yl)ethan-1-amine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability in animal models. However, further investigations are needed to fully understand its safety and efficacy in human subjects.

Clinical trials are currently underway to evaluate the therapeutic potential of 2-(pyrrolidin-2-yl)ethan-1-amine-based drugs. Early results from Phase I trials have shown promising outcomes in terms of safety and pharmacokinetic properties. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials.

In conclusion, 2-(pyrrolidin-2-y\-lan\-1\-amine (CAS No. 133710\-77\-7)) represents a promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting neurological disorders and other conditions. As research continues to uncover new insights into its mechanisms of action and potential uses, 2-(pyrrolidin\-2\-y\-lan\-1\-amine) is poised to play a significant role in advancing medical treatments.